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Compound of Interest

Compound Name: 3,5-Dimethyl-4-nitrosophenol

Cat. No.: B124193 Get Quote

This document provides crucial safety and logistical guidance for the laboratory handling and

disposal of 3,5-Dimethyl-4-nitrosophenol (CAS No: 19628-76-3). Researchers, scientists,

and drug development professionals should strictly adhere to these procedures to mitigate

risks associated with this chemical.

Chemical Identity:

Name: 3,5-Dimethyl-4-nitrosophenol

Synonyms: 4-Nitroso-3,5-xylenol, NSC 38029[1]

Molecular Formula: C₈H₉NO₂[1]

Molecular Weight: 151.16 g/mol [1]

Hazard Summary
3,5-Dimethyl-4-nitrosophenol is a hazardous substance that requires careful handling. The

primary hazards are summarized below.
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Hazard Class GHS Hazard Statement

Physical Hazard H228: Flammable solid[1]

Health Hazards H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H318: Causes serious eye damage[1][2]

H341: Suspected of causing genetic defects[1]

[2]

Environmental Hazard
H411: Toxic to aquatic life with long lasting

effects[1][2]

N-Nitroso compounds as a class are considered potent carcinogens and should be handled

with extreme caution.[3]

Operational Plan: Step-by-Step Handling
Procedures
All operations involving 3,5-Dimethyl-4-nitrosophenol must be performed in a designated

area with appropriate engineering controls and personal protective equipment.

1. Engineering Controls & Designated Area:

Ventilation: All work, including weighing, preparing solutions, and transfers, must be

conducted inside a certified chemical fume hood to prevent inhalation.[3][4][5]

Designated Area: The work area within the fume hood should be clearly marked with

"DANGER: DESIGNATED CARCINOGEN WORK AREA" signage.

Surface Protection: Line the work surface inside the fume hood with disposable, absorbent

liners to contain any spills.

Safety Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and in close proximity to the workstation.[4][6]
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2. Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory to

prevent exposure.

PPE Category Specification Rationale

Hand Protection

Double Gloving Mandatory.[3] •

Inner Glove: Nitrile. • Outer

Glove: Butyl rubber or heavy-

duty nitrile.

Provides broad chemical

resistance. Butyl rubber is

often recommended for nitro

compounds.[3] Inspect gloves

for any signs of degradation

before and during use.

Eye & Face Protection
Chemical safety goggles and a

face shield.[6][7][8]

Protects against splashes,

dust, and vapors, preventing

serious eye damage.

Respiratory Protection

NIOSH-approved air-purifying

respirator with cartridges for

organic vapors and

particulates. For higher

exposure potential, a full-face

supplied-air respirator is

recommended.[7][8][9]

Minimizes inhalation of harmful

dust or aerosols. Respirator

use must comply with a formal

respiratory protection program

(per OSHA 29 CFR 1910.134).

Protective Clothing

A flame-retardant lab coat,

long pants, and closed-toe

shoes are required. A

chemically resistant apron

should be worn over the lab

coat.[8][10]

Protects skin from contact and

contamination.

3. Handling and Use:

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical

and before leaving the lab.[6][11] Do not eat, drink, or smoke in the laboratory.[4][6][11]

Weighing: Weigh the solid chemical inside the fume hood. Use anti-static measures as it is a

flammable solid that can form explosive dust-air mixtures.[11]
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Solution Preparation: Add the solid to the solvent slowly. Avoid generating dust.

Spill Management: In case of a minor spill, decontaminate the area using appropriate

procedures. For larger spills, evacuate the area and contact the institutional safety office. Do

not touch or walk through spilled material.[11]

Disposal Plan: Waste Management
Proper disposal of 3,5-Dimethyl-4-nitrosophenol and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance. Due to its acute toxicity and

similarity to other P-listed chemicals, it is prudent to manage its waste with the highest level of

precaution.[12]

1. Waste Segregation and Collection:

Waste Streams: Maintain separate, clearly labeled waste containers for:

Solid Waste: Unused 3,5-Dimethyl-4-nitrosophenol.

Liquid Waste: Solutions containing the compound.

Contaminated PPE & Materials: Gloves, liners, pipette tips, etc.

Container Type: Use compatible, leak-proof containers. Do not use metal containers for

corrosive waste.[13] For acutely toxic waste, the container volume must not exceed one

quart (approximately one liter).[12]

Labeling: All waste containers must be clearly labeled with the words "HAZARDOUS

WASTE" and the full chemical name "3,5-Dimethyl-4-nitrosophenol".[13]

2. Contaminated Materials:

Disposable Items: All disposable items (gloves, weigh boats, absorbent pads) that come into

contact with the chemical must be collected as hazardous waste.[12]

Non-Disposable Items (Glassware, etc.): Non-disposable items must be decontaminated by

triple-rinsing with a suitable solvent. The rinsate must be collected as hazardous waste.[12]

[14]
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3. Storage and Disposal:

Storage: Store waste containers in a designated satellite accumulation area (SAA) at or near

the point of generation.[13] Keep containers tightly closed except when adding waste.[13]

Disposal Request: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) office. Do not dispose of this chemical down the drain.[15]

Empty Containers: The original chemical container, even when "empty," must be treated as

hazardous waste, triple-rinsed (collecting the rinsate), the label defaced, and disposed of

according to institutional policy.[14]

Workflow for Safe Handling
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Preparation Phase

Handling Phase (Inside Fume Hood)

Cleanup & Disposal Phase

Review SDS & Protocols

Verify Fume Hood & Safety Shower/Eyewash Functionality

Don Full PPE
(Double Gloves, Goggles, Face Shield, Lab Coat, Respirator)

Prepare Designated Work Area
(Warning Signs, Absorbent Liners)

Weigh Solid Chemical

Begin Work

Prepare Solution

Perform Experiment

Segregate Waste into Labeled Containers
(Solid, Liquid, Contaminated PPE)

Conclude Experiment

Decontaminate Work Surfaces & Equipment (Triple Rinse)

Collect Rinsate as Hazardous Waste

Doff PPE & Dispose of Contaminated Items

Wash Hands Thoroughly

Store Waste in Satellite Accumulation Area

Click to download full resolution via product page

Caption: Workflow for handling 3,5-Dimethyl-4-nitrosophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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